Cas no 11055-93-9 (Theasaponin)

• Product Name: Theasaponin
• CAS No: 11055-93-9
• MF: C₅₉H₉₂O₂₇
• MW: 1233.34560203552
• CID: 221559
• PubChem ID: 11953922
• Update Time: 2025-04-19

Theasaponin Chemical and Physical Properties

Names and Identifiers

• Theasaponin
• (3beta,16alpha,21beta,22alpha)-22-(acetyloxy)-16,23,28-trihydroxy-21-{[(2Z)-2-methylbut-2-enoyl]oxy}olean-12-en-3-yl beta-D-galactopyranosyl-(1->3)-[beta-D-xylopyranosyl-(1->2)-alpha-L-arabinopyranosyl-(1->2)]-beta-D-glucopyranosiduronic acid
• theasaponine
• CHEBI:9517
• 11055-93-9
• C08986
• Q27108423

• Inchi： 1S/C59H92O27/c1-10-24(2)49(76)86-46-47(79-25(3)63)59(23-62)27(17-54(46,4)5)26-11-12-32-55(6)15-14-34(56(7,22-61)31(55)13-16-57(32,8)58(26,9)18-33(59)66)81-53-45(85-52-44(36(68)29(65)21-78-52)84-50-39(71)35(67)28(64)20-77-50)42(41(73)43(83-53)48(74)75)82-51-40(72)38(70)37(69)30(19-60)80-51/h10-11,27-47,50-53,60-62,64-73H,12-23H2,1-9H3,(H,74,75)/b24-10-/t27-,28+,29-,30+,31+,32+,33+,34-,35-,36-,37-,38-,39+,40+,41-,42-,43-,44+,45+,46-,47-,50-,51-,52-,53+,55-,56-,57+,58+,59-/m0/s1
• InChI Key： BWPGKXYWPBQBPV-MWQJAWBESA-N
• SMILES： O[C@@H]1C[C@]2(C)C(=CC[C@@H]3[C@@]4(C)CC[C@@H]([C@@](C)(CO)[C@@H]4CC[C@]32C)O[C@H]2[C@@H]([C@H]([C@@H]([C@@H](C(=O)O)O2)O)O[C@H]2[C@@H]([C@H]([C@H]([C@@H](CO)O2)O)O)O)O[C@H]2[C@@H]([C@H]([C@H](CO2)O)O)O[C@H]2[C@@H]([C@H]([C@@H](CO2)O)O)O)[C@@H]2CC(C)(C)[C@H]([C@@H]([C@@]21CO)OC(C)=O)OC(/C(=C\C)/C)=O

Computed Properties

• Exact Mass: 1232.582598
• Monoisotopic Mass: 1232.582598
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 14
• Hydrogen Bond Acceptor Count: 27
• Heavy Atom Count: 86
• Rotatable Bond Count: 17
• Complexity: 2520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 30
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 427
• XLogP3: -0.2

Experimental Properties

• Density: 1.49
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.633

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpene glycosides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides Triterpene glycosides